Cas no 2003884-38-4 (N-propylmethanesulfonoimidamide)
N-propylmethanesulfonoimidamide Chemical and Physical Properties
Names and Identifiers
-
- 2003884-38-4
- N-propylmethanesulfonoimidamide
- EN300-7192587
-
- Inchi: 1S/C4H12N2OS/c1-3-4-6-8(2,5)7/h3-4H2,1-2H3,(H2,5,6,7)
- InChI Key: JROWZAYYVOIVBI-UHFFFAOYSA-N
- SMILES: S(C)(=N)(NCCC)=O
Computed Properties
- Exact Mass: 136.06703418g/mol
- Monoisotopic Mass: 136.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.3Ų
N-propylmethanesulfonoimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7192587-0.05g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 0.05g |
$624.0 | 2025-03-12 | |
| Enamine | EN300-7192587-0.1g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 0.1g |
$653.0 | 2025-03-12 | |
| Enamine | EN300-7192587-0.25g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 0.25g |
$683.0 | 2025-03-12 | |
| Enamine | EN300-7192587-0.5g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 0.5g |
$713.0 | 2025-03-12 | |
| Enamine | EN300-7192587-1.0g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 1.0g |
$743.0 | 2025-03-12 | |
| Enamine | EN300-7192587-2.5g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-12 | |
| Enamine | EN300-7192587-5.0g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
| Enamine | EN300-7192587-10.0g |
N-propylmethanesulfonoimidamide |
2003884-38-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-12 |
N-propylmethanesulfonoimidamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-propylmethanesulfonoimidamide
Introduction to N-propylmethanesulfonoimidamide (CAS No. 2003884-38-4)
N-propylmethanesulfonoimidamide, a compound with the chemical identifier CAS No. 2003884-38-4, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of N-propylmethanesulfonoimidamide consists of a propyl group attached to a methanesulfonyl imidamide moiety, which contributes to its distinct chemical behavior and reactivity.
Recent advancements in the study of N-propylmethanesulfonoimidamide have highlighted its role as a versatile intermediate in synthetic chemistry. Researchers have been exploring its utility in the development of novel synthetic pathways, particularly in the synthesis of more complex organic molecules. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable tool for chemists working on drug discovery and material science.
In the realm of pharmaceutical research, N-propylmethanesulfonoimidamide has shown promise as a precursor for bioactive molecules. Its structural framework can be modified to develop new therapeutic agents targeting specific biological pathways. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The sulfonamide and imidamide functional groups present in its structure are known to interact with biological targets, making it an attractive candidate for further pharmacological exploration.
The synthesis of N-propylmethanesulfonoimidamide involves a series of well-defined chemical steps that require precise control over reaction conditions. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the compound's structure for tailored applications.
One of the most compelling aspects of studying N-propylmethanesulfonoimidamide is its potential in developing environmentally friendly chemical processes. Researchers are increasingly focusing on green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. The use of N-propylmethanesulfonoimidamide as a building block in synthetic reactions aligns with these goals, as it can facilitate the creation of complex molecules through sustainable methods.
The analytical characterization of N-propylmethanesulfonoimidamide is another critical area of study. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity. These methods provide detailed insights into the compound's properties, which are essential for understanding its behavior in different chemical environments.
In conclusion, N-propylmethanesulfonoimidamide (CAS No. 2003884-38-4) is a compound with multifaceted applications in chemical research and pharmaceutical development. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, drug discovery, and material science. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge is likely to grow further.
2003884-38-4 (N-propylmethanesulfonoimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)